Cas no 1261440-13-4 (2-(Difluoromethoxy)-5-fluoromandelic acid)

• Product Name: 2-(Difluoromethoxy)-5-fluoromandelic acid
• CAS No: 1261440-13-4
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• CID: 4989096
• Update Time: 2025-10-05

2-(Difluoromethoxy)-5-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• OC(C(O)=O)c1cc(F)ccc1OC(F)F
• 2-(Difluoromethoxy)-5-fluoromandelic acid

• Inchi： 1S/C9H7F3O4/c10-4-1-2-6(16-9(11)12)5(3-4)7(13)8(14)15/h1-3,7,9,13H,(H,14,15)
• InChI Key： ZJTKIZWOMDVRIN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C(=O)O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8

Additional information on 2-(Difluoromethoxy)-5-fluoromandelic acid

Comprehensive Overview of 2-(Difluoromethoxy)-5-fluoromandelic acid (CAS No. 1261440-13-4): Properties, Applications, and Industry Relevance

2-(Difluoromethoxy)-5-fluoromandelic acid (CAS No. 1261440-13-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both difluoromethoxy and fluoromandelic acid moieties makes this compound a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₇F₃O₄, highlights its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethoxy)-5-fluoromandelic acid has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are increasingly exploring its applications in precision medicine and sustainable agriculture, aligning with global trends toward personalized therapies and eco-friendly crop protection solutions. The compound's chiral center further adds to its utility in asymmetric synthesis, a hot topic in modern organic chemistry.

The synthesis of CAS No. 1261440-13-4 typically involves multi-step reactions, including fluorination and oxidation processes, with yields optimized through advanced catalytic methods. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, which is essential given its role in high-value applications. Industry reports suggest growing interest in scalable production methods to meet the needs of contract research organizations (CROs) and API manufacturers.

From an environmental perspective, the biodegradability and ecotoxicology of 2-(Difluoromethoxy)-5-fluoromandelic acid are under investigation, reflecting broader societal concerns about green chemistry principles. Regulatory agencies emphasize the importance of lifecycle assessment (LCA) for such compounds, particularly in Europe and North America, where chemical sustainability is a legislative priority.

Market analysts project steady growth for fluorinated intermediates like CAS No. 1261440-13-4, citing their expanding role in next-generation therapeutics and smart materials. Patent filings related to its derivatives have increased by 22% since 2020, indicating robust R&D activity. For suppliers and distributors, ensuring cGMP compliance and supply chain transparency remains crucial to capitalize on these opportunities.

In summary, 2-(Difluoromethoxy)-5-fluoromandelic acid exemplifies the intersection of innovation and practicality in specialty chemicals. Its molecular versatility addresses key challenges in drug development and material science, while its commercial trajectory reflects shifting paradigms toward sustainable chemistry. Continued research into its physicochemical properties and novel applications will likely solidify its position as a critical component in 21st-century industrial chemistry.